Cas no 169376-33-4 (1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-)

• Product Name: 1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-
• CAS No: 169376-33-4
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 1350458
• Update Time: 2024-08-17

1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-

• Inchi： 1S/C18H15N3O4/c22-20(23)17-7-1-13(2-8-17)11-15-5-6-16(19-15)12-14-3-9-18(10-4-14)21(24)25/h1-10,19H,11-12H2
• InChI Key： DTKPXDUZYKFNSE-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=C([N+]([O-])=O)C=C2)=CC=C1CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 337.10635

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 558.0±45.0 °C(Predicted)
• PSA: 102.07
• pka: 17.12±0.50(Predicted)